Cas no 2206967-23-7 (3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine)

• Product Name: 3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine
• CAS No: 2206967-23-7
• MF: C₁₈H₂₁N₅O₂S
• MW: 371.45664191246
• MDL: MFCD30726753
• CID: 4781526
• Update Time: 2025-10-31

3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine
• 3-(4-benzylpiperazin-1-yl)sulfonyl-2-methylpyrazolo[1,5-a]pyrimidine

• MDL： MFCD30726753
• Inchi： 1S/C18H21N5O2S/c1-15-17(18-19-8-5-9-23(18)20-15)26(24,25)22-12-10-21(11-13-22)14-16-6-3-2-4-7-16/h2-9H,10-14H2,1H3
• InChI Key： ODMOXEOSBQBCJD-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN2C=CC=NC2=1)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 371.14159610 g/mol
• Monoisotopic Mass: 371.14159610 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.2
• Molecular Weight: 371.5

Additional information on 3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine

Research Briefing on 3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine (CAS: 2206967-23-7)

In recent years, the compound 3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine (CAS: 2206967-23-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl-piperazinyl-pyrazolopyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and other key biological targets. This briefing aims to provide an up-to-date overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine involves a multi-step process that includes the sulfonylation of the pyrazolopyrimidine core followed by the introduction of the benzyl-piperazine moiety. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further pharmacological evaluation. The structural features of this molecule, including the sulfonyl group and the benzyl-piperazine side chain, are critical for its biological activity, as they facilitate interactions with specific binding pockets in target proteins.

One of the most notable findings in recent research is the compound's ability to selectively inhibit certain kinases, which are enzymes that play a pivotal role in cell signaling pathways. Dysregulation of these kinases is often associated with various diseases, including cancer and inflammatory disorders. Preliminary in vitro and in vivo studies have demonstrated that 3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine exhibits potent inhibitory activity against a subset of kinases, with IC50 values in the nanomolar range. This selectivity profile suggests that the compound could serve as a valuable tool for studying kinase-related pathways and as a lead candidate for drug development.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in other therapeutic areas. For instance, studies have indicated that it may possess anti-inflammatory and immunomodulatory effects, possibly through the modulation of cytokine production and immune cell activation. These findings open up new avenues for the development of treatments for autoimmune diseases and chronic inflammatory conditions. Furthermore, the compound's pharmacokinetic properties, such as its stability and bioavailability, have been evaluated in preclinical models, providing insights into its potential for clinical translation.

Despite these promising results, challenges remain in the development of 3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine as a therapeutic agent. Issues such as off-target effects, toxicity, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects, as well as exploring its combination with other therapeutic agents to improve efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-[(4-Benzyl-1-piperazinyl)sulfonyl]-2-methylpyrazolo[1,5-a]pyrimidine represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and potent biological activity make it a valuable tool for understanding kinase-related pathways and a potential lead for the development of novel therapeutics. Continued research and development efforts will be crucial to fully realize its therapeutic potential and address the remaining challenges in its clinical application.